![molecular formula C36H40BF4O2P2Rh- B6593690 (S,S)-(+)-1,2-Bis[(O-methoxyphenyl)(phenyl)phosphino]ethane(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate CAS No. 71423-54-6](/img/structure/B6593690.png)
(S,S)-(+)-1,2-Bis[(O-methoxyphenyl)(phenyl)phosphino]ethane(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
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Description
This compound is a type of Rhodium Catalyst . It’s an orange powder that is air sensitive .
Molecular Structure Analysis
The molecular formula of this compound is C36H40BF4O2P2Rh, and it has a molecular weight of 756.38 .Physical And Chemical Properties Analysis
As mentioned earlier, this compound is an orange powder . It’s air sensitive, which means it may react with air.Scientific Research Applications
Asymmetric Hydrogenation
This compound has been employed in the rhodium-catalyzed asymmetric hydrogenation of α-(acylamino)acrylic derivatives, showing high enantioselectivities (78–>99%) for β-monosubstituted derivatives and considerable enantioselectivity (up to 90%) for β-disubstituted derivatives. The structure of the rhodium complex of (S,S)-1,2-bis[(o-methoxyphenyl)phenylphosphino]ethane (DIPAMP) is key to its high performance in asymmetric induction due to the spatial arrangement of its ligands (Wada et al., 2004).
Catalytic Activity and Ligand Effects
Rhodium complexes formed with this and similar ligands exhibit excellent enantioselectivity in catalytic asymmetric reactions. Their efficiency is attributed to the ideal asymmetric environments created by the ligands, which is crucial for the high enantioselectivity observed in hydrogenations of a-dehydroamino acid derivatives and other catalytic asymmetric reactions (Imamoto, 2001).
Mechanistic Insights
Studies have provided evidence for the importance of conformational equilibria in Rh-diphosphine complexes for enantioselection in rhodium-catalyzed asymmetric hydrogenation. The conformation of the chelate cycles plays a significant role in determining the sense of enantioselection, highlighting the complex's versatility in synthesis and catalysis (Tsuruta et al., 2005).
Advanced Synthesis and Characterization
The synthesis and characterization of rhodium(I) and iridium(I) complexes incorporating this ligand and others reveal the impact of steric and electronic properties on catalytic performance. Such studies aid in understanding the ligand's role in modulating reactivity and facilitating selective transformations (Brill et al., 2015).
properties
IUPAC Name |
(1Z,5Z)-cycloocta-1,5-diene;(S)-(2-methoxyphenyl)-[2-[(2-methoxyphenyl)-phenylphosphanyl]ethyl]-phenylphosphane;rhodium;tetrafluoroborate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H28O2P2.C8H12.BF4.Rh/c1-29-25-17-9-11-19-27(25)31(23-13-5-3-6-14-23)21-22-32(24-15-7-4-8-16-24)28-20-12-10-18-26(28)30-2;1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h3-20H,21-22H2,1-2H3;1-2,7-8H,3-6H2;;/q;;-1;/b;2-1-,8-7-;;/t31-,32-;;;/m0.../s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCGUTTVLWMBBAX-MPKHXIGSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.COC1=CC=CC=C1P(CCP(C2=CC=CC=C2)C3=CC=CC=C3OC)C4=CC=CC=C4.C1CC=CCCC=C1.[Rh] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[B-](F)(F)(F)F.COC1=CC=CC=C1[P@](C2=CC=CC=C2)CC[P@](C3=CC=CC=C3OC)C4=CC=CC=C4.C1/C=C\CC/C=C\C1.[Rh] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H40BF4O2P2Rh- |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
756.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S,S)-(+)-1,2-Bis[(O-methoxyphenyl)(phenyl)phosphino]ethane(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate | |
CAS RN |
71423-54-6 |
Source
|
Record name | Rhodium(1+), [(1,2,5,6-h)-1,5-cyclooctadiene][(1S,1'S)-1,2-ethanediylbis[(2-methoxyphenyl)phenylphosphine-kP]]-, tetrafluoroborate(1-) (1:1) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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